Cas no 1804184-88-0 (7-Methoxy-1H-benzimidazole-5-acetonitrile)

• Product Name: 7-Methoxy-1H-benzimidazole-5-acetonitrile
• CAS No: 1804184-88-0
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 4824853
• Update Time: 2025-05-19

7-Methoxy-1H-benzimidazole-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-1H-benzimidazole-5-acetonitrile

• Inchi： 1S/C10H9N3O/c1-14-9-5-7(2-3-11)4-8-10(9)13-6-12-8/h4-6H,2H2,1H3,(H,12,13)
• InChI Key： UOKHRVLMYBDRPL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(CC#N)=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 1.1
• Topological Polar Surface Area: 61.7

Additional information on 7-Methoxy-1H-benzimidazole-5-acetonitrile

Introduction to 7-Methoxy-1H-benzimidazole-5-acetonitrile (CAS No. 1804184-88-0)

7-Methoxy-1H-benzimidazole-5-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1804184-88-0, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural features of 7-Methoxy-1H-benzimidazole-5-acetonitrile, particularly the presence of a methoxy group at the 7-position and an acetonitrile moiety at the 5-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The benzimidazole core is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting pharmacological effects ranging from antimicrobial to anticancer properties. The methoxy group in 7-Methoxy-1H-benzimidazole-5-acetonitrile introduces additional electronic and steric effects, which can modulate the compound's interactions with biological targets. This modification has been strategically employed in the design of novel therapeutic agents, where fine-tuning of substituents can enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 7-Methoxy-1H-benzimidazole-5-acetonitrile with various biological targets with high accuracy. These studies have revealed that the compound can interact with enzymes and receptors involved in critical cellular processes, such as DNA replication and cell signaling. The acetonitrile group at the 5-position further enhances its potential as a pharmacophore by providing a hydrogen bond acceptor site, which is crucial for stabilizing interactions with polar residues in protein binding pockets.

In the context of drug discovery, 7-Methoxy-1H-benzimidazole-5-acetonitrile has been explored as a lead compound for developing treatments against several diseases. For instance, studies have demonstrated its potential in inhibiting kinases, which are overactive in many cancers. The methoxy-substituted benzimidazole scaffold allows for selective inhibition by targeting specific residues within the kinase active site, thereby minimizing off-target effects. This selectivity is a key factor in achieving therapeutic efficacy while reducing toxicity.

Moreover, the versatility of 7-Methoxy-1H-benzimidazole-5-acetonitrile as a chemical building block has led to its incorporation into various drug candidates undergoing preclinical and clinical evaluations. Its structural framework can be further modified through functional group transformations to optimize pharmacokinetic properties, such as solubility and bioavailability. Such modifications are essential for translating promising preclinical findings into effective clinical therapies.

The synthesis of 7-Methoxy-1H-benzimidazole-5-acetonitrile involves multi-step organic reactions that highlight its synthetic accessibility. Modern synthetic methodologies have improved yield and purity, making it feasible to produce sufficient quantities for both research and industrial applications. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the benzimidazole core, while nucleophilic substitution reactions have been employed to introduce the methoxy and acetonitrile groups.

From a computational perspective, virtual screening techniques have been employed to identify novel derivatives of 7-Methoxy-1H-benzimidazole-5-acetonitrile with enhanced biological activity. These approaches leverage large databases of chemical structures and their corresponding biological fingerprints to prioritize candidates for experimental validation. The integration of machine learning algorithms has further accelerated this process by predicting binding affinities with remarkable accuracy.

The pharmacological profile of 7-Methoxy-1H-benzimidazole-5-acetonitrile has been extensively studied in vitro using various cell lines and biochemical assays. Initial findings suggest that it exhibits potent activity against certain cancer cell lines by inducing apoptosis or inhibiting proliferation. Additionally, it has shown promise in modulating inflammatory pathways, which are implicated in chronic diseases such as rheumatoid arthritis and neurodegenerative disorders.

In conclusion, 7-Methoxy-1H-benzimidazole-5-acetonitrile (CAS No. 1804184-88-0) represents a compelling example of how structural modifications within a benzimidazole framework can yield compounds with significant therapeutic potential. Its unique combination of substituents makes it an attractive candidate for further exploration in drug discovery programs aimed at treating cancers, inflammatory diseases, and other conditions where benzimidazoles have demonstrated efficacy.